Cas no 1890878-53-1 (N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride)

• Product Name: N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride
• CAS No: 1890878-53-1
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD33550002
• CID: 5638720
• PubChem ID: 115194849
• Update Time: 2025-07-01

N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• 1890878-53-1
• EN300-27777400
• N-methyl-N-[(naphthalen-1-yl)methyl]carbamoyl chloride
• Carbamic chloride, N-methyl-N-(1-naphthalenylmethyl)-
• N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride

• MDL： MFCD33550002
• Inchi： 1S/C13H12ClNO/c1-15(13(14)16)9-11-7-4-6-10-5-2-3-8-12(10)11/h2-8H,9H2,1H3
• InChI Key： QRFISVCTUOUECE-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)N(C)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 233.0607417g/mol
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 405.8±24.0 °C(Predicted)
• pka: -2.12±0.70(Predicted)

Additional information on N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride

N-Methyl-N-(Naphthalen-1-Yl)Methylcarbamoyl Chloride: A Comprehensive Overview

N-Methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride, with the CAS number 1890878-53-1, is a compound of significant interest in the field of organic chemistry. This compound, often abbreviated as N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride, is a derivative of naphthalene and is widely used in various chemical reactions due to its unique properties. The naphthalene moiety in its structure contributes to its aromatic stability, while the chloride group plays a crucial role in its reactivity.

Recent studies have highlighted the importance of N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride in the synthesis of bioactive compounds. Its ability to act as an electrophilic agent makes it a valuable reagent in nucleophilic substitution reactions. Researchers have explored its application in the preparation of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. The methylcarbamoyl chloride group in the molecule facilitates the formation of amides and esters, further expanding its utility in organic synthesis.

The synthesis of N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride involves a multi-step process that includes Friedel-Crafts alkylation and subsequent functionalization. The reaction conditions, such as temperature and solvent selection, are critical to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of applications, N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride has found significant use in the pharmaceutical industry. Its role as an intermediate in drug development has been well-documented, particularly in the synthesis of anti-inflammatory agents and antiviral drugs. The naphthalene ring provides a rigid structure that enhances the bioavailability of these compounds, making them more effective in treating various diseases.

Moreover, this compound has been utilized in materials science for the development of advanced polymers and coatings. The chloride group enables it to participate in polymerization reactions, leading to the formation of high-performance materials with excellent thermal and mechanical properties. These materials are increasingly being used in aerospace and automotive industries due to their superior durability.

Recent research has also focused on the environmental impact of N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride. Studies have shown that its production process can be optimized to reduce waste generation and energy consumption. Green chemistry principles are being integrated into its manufacturing to ensure sustainability without compromising on quality.

In conclusion, N-methyl-N-(naphthalen-1-yl)methylcarbamoyl chloride is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis. As research continues to uncover new possibilities for this compound, it is expected to play an even more prominent role in advancing scientific and technological innovations.